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Compound of Interest

Compound Name: 2,6-Dimethoxyphenylboronic acid

Cat. No.: B188248

An In-depth Technical Guide on 2,6-Dimethoxyphenylboronic Acid

This guide provides essential technical data for researchers, scientists, and professionals in
drug development on 2,6-Dimethoxyphenylboronic acid.

Core Chemical Properties

2,6-Dimethoxyphenylboronic acid is an organic compound frequently utilized in organic
synthesis, particularly in Suzuki coupling reactions to form biaryl compounds. Its chemical
properties are summarized below.

Property Value

Molecular Formula C8H11BOA4[1][2]

Linear Formula (CH30)2C6H3B(0OH)2[3]
Molecular Weight 181.98 g/mol [3][4]

CAS Number 23112-96-1[1][2][3]

Experimental Protocols

Detailed experimental protocols for reactions involving 2,6-Dimethoxyphenylboronic acid,
such as Suzuki-Miyaura cross-coupling, can vary significantly based on the specific substrates
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and desired products. A general procedure is outlined below, which should be optimized for
specific applications.

General Protocol for Suzuki-Miyaura Coupling:

e Reactant Preparation: In a reaction vessel, dissolve 2,6-Dimethoxyphenylboronic acid (1.2
equivalents) and the aryl halide (1.0 equivalent) in a suitable solvent system, such as a
mixture of toluene and water.

» Catalyst and Base Addition: Add a palladium catalyst, for example, Pd(PPh3)4 (0.02-0.05
equivalents), and a base, such as sodium carbonate (2.0 equivalents), to the mixture.

e Reaction Conditions: Heat the mixture to a temperature of 80-100 °C under an inert
atmosphere (e.g., nitrogen or argon) and stir vigorously for the required reaction time,
typically ranging from 2 to 24 hours.

o Work-up and Purification: After cooling to room temperature, the reaction mixture is typically
diluted with an organic solvent and washed with water or brine. The organic layer is then
dried, concentrated, and the crude product is purified using techniques like column
chromatography or recrystallization to yield the desired biaryl compound.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to 2,6-
Dimethoxyphenylboronic acid.

Chemical Identity of 2,6-Dimethoxyphenylboronic Acid
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Generalized Suzuki Coupling Workflow
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Generalized Suzuki Coupling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethoxyphenylboronic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188248#2-6-dimethoxyphenylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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